Doripenem

Description

Doripenem is a broad-spectrum carbapenem antibiotic used to treat bacterial infections . It is a beta-lactam antibiotic effective against both gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa . Doripenem is prescribed for complicated intra-abdominal infections and complicated urinary tract infections, including pyelonephritis . In Japan, its use extends to lower respiratory tract infections, complicated skin infections, obstetric and gynecological infections, serious ear, nose, and throat infections, sepsis, endocarditis, dental infections, and ophthalmic infections .

Belonging to the carbapenem class, doripenem inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs) . It demonstrates stability against many beta-lactamases, including those with extended spectrum, but it is susceptible to carbapenemases . Compared to earlier carbapenems, doripenem's greater stability in aqueous solutions allows for administration as a prolonged infusion, which can be advantageous for treating difficult infections . Other carbapenems with a similar mechanism of action and spectrum of activity include meropenem and imipenem .

Doripenem was initially approved by the FDA in 2007 for treating complicated urinary tract and intra-abdominal infections . However, its label was revised in 2014 to warn against its use in ventilator-associated pneumonia due to an increased risk of death and lower clinical cure rates observed in clinical trials . Consequently, doripenem is recommended only for infections proven or strongly suspected to be caused by susceptible bacteria to minimize the development of drug-resistant bacteria .

• CAS No.: 148016-81-3
• Product Name: Doripenem
• Molecular Formula: C15H24N4O6S2
• Molecular Weight: 420.5 g/mol
• IUPAC Name: (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[(3S,5S)-5-[(sulfamoylamino)methyl]pyrrolidin-3-yl]sulfanyl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H24N4O6S2/c1-6-11-10(7(2)20)14(21)19(11)12(15(22)23)13(6)26-9-3-8(17-5-9)4-18-27(16,24)25/h6-11,17-18,20H,3-5H2,1-2H3,(H,22,23)(H2,16,24,25)/t6-,7-,8+,9+,10-,11-/m1/s1
• Standard InChIKey: AVAACINZEOAHHE-VFZPANTDSA-N
• SMILES: CC1C2C(C(=O)N2C(=C1SC3CC(NC3)CNS(=O)(=O)N)C(=O)O)C(C)O
• Canonical SMILES: CC1C2C(C(=O)N2C(=C1SC3CC(NC3)CNS(=O)(=O)N)C(=O)O)C(C)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: (4R,5S,6S)-3-[[(3S,5S)-5-[[(Aminosulfonyl)amino]methyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic Acid
• Reference: Jones RN, Huynh HK, Biedenbach DJ: Activities of doripenem (S-4661) against drug-resistant clinical pathogens. Antimicrob Agents Chemother. 2004 Aug;48(8):3136-40. [PMID:15273134]; Chahine EB, Ferrill MJ, Poulakos MN: Doripenem: a new carbapenem antibiotic. Am J Health Syst Pharm. 2010 Dec 1;67(23):2015-24. doi: 10.2146/ajhp090672. [PMID:21098373]; Dedhia HV, McKnight R: Doripenem: position in clinical practice. Expert Rev Anti Infect Ther. 2009 Jun;7(5):507-14. doi: 10.1586/eri.09.37. [PMID:19485791]; Matthews SJ, Lancaster JW: Doripenem monohydrate, a broad-spectrum carbapenem antibiotic. Clin Ther. 2009 Jan;31(1):42-63. doi: 10.1016/j.clinthera.2009.01.013. [PMID:19243706]
• PubChem Compound: 73303
• Last Modified: Aug 15 2023